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Compound of Interest

Compound Name: Direct red 239

Cat. No.: B15291619 Get Quote

Introduction: Direct Red 239, a synthetic azo dye, is a well-established colorant primarily utilized in the

textile, paper, and leather industries. Its principal function lies in imparting a vibrant red hue to cellulosic

fibers through a direct dyeing process. While its role as a colorant is extensively documented, this technical

guide explores its existing and potential applications within the broader field of material science, moving

beyond coloration to investigate its utility as a functional component in advanced materials.

Core Properties of Direct Red 239
Direct Red 239 is a reactive dye, signifying that it forms a covalent bond with the substrate, leading to high

wash fastness.[1][2] This property is fundamental to its traditional applications and hints at its potential for

permanent surface modification of materials.

Property Value Reference

Molecular Formula C41H24N6Na4O15S4 [3]

Molecular Weight 1060.9 g/mol [3]

Appearance Red-brown powder [4]

Solubility

Soluble in water (yielding a yellow-

light red solution) and

Dimethylformamide (DMF).

Insoluble in butanol and acetone.

[4][5]

Applications in Material Science
While research into the functional applications of Direct Red 239 in material science is not as extensive as

its use in dyeing, several areas show promise. These applications primarily leverage its reactive nature and
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the inherent properties of its azo chromophore.

Surface Modification of Cellulosic Materials
The most direct application of Direct Red 239 in material science is the surface modification of cellulosic

fibers, such as cotton. The dye's reactive groups form covalent bonds with the hydroxyl groups present in

cellulose, permanently altering the surface chemistry of the material.[1][6]

A notable example involves the co-bath hot-batch dyeing of cotton fibers with dopamine and C.I. Reactive

Red 239. This process not only colors the fabric but also modifies the surface with a polydopamine layer,

which can impart additional functionalities.

Experimental Protocol: Co-bath Hot-Batch Dyeing of Cotton with Dopamine and Direct Red 239

This protocol is a generalized representation based on established dyeing principles.

Preparation of Dyebath: A solution containing Direct Red 239, dopamine hydrochloride, and a suitable

buffer (e.g., sodium carbonate) is prepared in distilled water.

Immersion of Substrate: A pre-cleaned cotton fabric is immersed in the dyebath.

Heating and Fixation: The bath is heated to a specific temperature (e.g., 80-90°C) and maintained for a

set duration to facilitate the polymerization of dopamine and the covalent bonding of the dye to the cotton

fibers.

Washing and Drying: The dyed and modified fabric is thoroughly rinsed with water to remove any unfixed

dye and reagents and is then dried.

Caption: Experimental workflow for the surface modification of cotton using Direct Red 239 and dopamine.

Potential in Functional Coatings and Films
The principle of covalent bonding can be extended to create functional coatings on various substrates.

While specific research on Direct Red 239 for advanced functional coatings is limited, the broader class of

reactive azo dyes is being explored for applications such as nonlinear optics.[7] Azo dyes, when

incorporated into polymer films, can exhibit changes in their refractive index upon exposure to light, a

property valuable for optical data storage and processing.

The creation of such a functional film would involve covalently attaching Direct Red 239 to a polymer

backbone, resulting in a colored polymer that could then be cast into a thin film.
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Environmental Remediation: Adsorption and Degradation
An indirect but significant application of material science related to Direct Red 239 is in the development of

materials for its removal from wastewater. Due to its persistence and potential ecotoxicity, various

adsorbent materials are being investigated for their efficacy in capturing this dye.[4][8][9]

Furthermore, advanced oxidation processes (AOPs) utilizing semiconductor photocatalysts are being

studied for the degradation of Direct Red 239.[4] These studies fall under the purview of environmental

material science, focusing on the synthesis and characterization of materials that can effectively mineralize

the dye into less harmful compounds.

Quantitative Data on Direct Red 239 Degradation

Treatment
Process

Initial Dye
Concentration
(mg/L)

Decolorization
Efficiency (%)

Time Reference

Ozonation 50 >95 4 min [10]

Biodegradation

(Shewanella

xiamenensis G5-

03)

50 100 5 hours [8]

graph degradation_pathway {

rankdir=LR;

node [shape=rectangle, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

edge [color="#EA4335"];

"Direct Red 239" [fillcolor="#FBBC05"];

"Intermediate Products" [fillcolor="#4285F4"];

"Mineralization Products\n(CO2, H2O, etc.)" [fillcolor="#34A853"];

"Direct Red 239" -> "Intermediate Products" [label="AOPs/Biodegradation"];

"Intermediate Products" -> "Mineralization Products";

}

Caption: Generalized degradation pathway of Direct Red 239.
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Future Perspectives and Conclusion
Direct Red 239 is a well-established reactive dye with a primary role in coloration. Its application in material

science is currently centered on the permanent modification of cellulosic surfaces. While direct evidence of

its use in advanced functional materials like nonlinear optical films or sensors is scarce, the chemistry of

reactive azo dyes suggests a potential for such applications.

Future research could focus on:

Synthesis of Functional Polymers: Incorporating Direct Red 239 as a monomer in polymerization

reactions to create novel functional materials.

Layer-by-Layer Assembly: Utilizing Direct Red 239 in layer-by-layer assembly techniques to construct

thin films with specific optical or electronic properties.

Sensor Development: Exploring the potential of Direct Red 239-modified substrates as colorimetric

sensors for various analytes.

In conclusion, while Direct Red 239 remains a workhorse in the dyeing industry, its potential in advanced

material science is an area ripe for exploration. Its reactive nature and inherent chromophoric properties

provide a foundation for the development of new functional materials. Further research is necessary to fully

unlock the potential of this versatile dye beyond its traditional application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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